Cas no 1431310-23-4 (3-methyl-4-(2-pyridinyl)benzoic acid)

• Product Name: 3-methyl-4-(2-pyridinyl)benzoic acid
• CAS No: 1431310-23-4
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 2113715
• Update Time: 2023-11-19

3-methyl-4-(2-pyridinyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(2-pyridinyl)Benzoic acid
• CID 90379302
• 3-methyl-4-pyridin-2-ylbenzoic acid
• Benzoic acid, 3-methyl-4-(2-pyridinyl)-
• 3-methyl-4-(2-pyridinyl)benzoic acid

• Inchi： 1S/C13H11NO2/c1-9-8-10(13(15)16)5-6-11(9)12-4-2-3-7-14-12/h2-8H,1H3,(H,15,16)
• InChI Key： CAVVPUXRCHSOSM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C2C=CC=CN=2)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 374.3±30.0 °C(Predicted)
• pka: 3.24±0.10(Predicted)